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Compound of Interest

Compound Name: Gummiferin

Cat. No.: B8144436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Gummiferin, also known as Gum Tragacanth. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. Gummiferin is

the dried gummy exudate obtained from shrubs of the Astragalus genus, including Astragalus

gummifer[1][2][3]. While it is primarily a complex polysaccharide and not classified as a

hazardous substance, proper disposal is necessary to prevent contamination and maintain

workplace safety[1].

Immediate Safety and Handling
Before disposal, ensure that all personnel handling Gummiferin are familiar with its properties.

While not classified as hazardous, direct contact with the powder can cause irritation.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use protective gloves such as nitrile rubber.

Body Protection: A lab coat or apron should be worn.
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1. Waste Identification and Segregation:

Uncontaminated Gummiferin: Pure, uncontaminated Gummiferin is not considered

hazardous waste. However, it should not be disposed of in regular trash in large quantities to

avoid creating dust, which can be an inhalation hazard and a potential slip hazard if it comes

into contact with water[4].

Contaminated Gummiferin: If Gummiferin has been in contact with hazardous chemicals, it

must be treated as hazardous waste. The specific hazardous waste classification will depend

on the nature of the contaminant.

2. Disposal of Uncontaminated Gummiferin:

Small Quantities: Small, uncontaminated amounts of Gummiferin powder can be swept up

and placed in a sealed container for disposal in the regular trash.

Large Quantities: For larger quantities, it is recommended to collect the material in a labeled,

sealed container to prevent dust formation and dispose of it through the facility's solid waste

stream.

3. Disposal of Chemically Contaminated Gummiferin:

Hazardous Waste Determination: The waste must be evaluated against the characteristics of

hazardous waste: ignitability, corrosivity, reactivity, and toxicity.

Containerization: Place the contaminated Gummiferin in a container that is compatible with

the chemical contaminant. The container must be in good condition, leak-proof, and kept

closed except when adding waste.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the name

of the chemical contaminant(s).

Storage: Store the hazardous waste container in a designated, secondary containment area

away from incompatible materials.

Pickup and Disposal: Arrange for pickup and disposal by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do
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not dispose of chemically contaminated Gummiferin down the drain or in the regular trash.

Quantitative Data Summary
Property Value Source

CAS Number 9000-65-1

Hazard Classification
Not classified as a hazardous

substance

PBT/vPvB Assessment Not a PBT or vPvB substance

PBT: Persistent, Bioaccumulative, and Toxic vPvB: very Persistent and very Bioaccumulative

Experimental Workflow for Disposal
Below is a logical workflow for the proper disposal of Gummiferin waste generated in a

laboratory setting.
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Gummiferin (Gum Tragacanth) Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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